Cas no 62805-43-0 ( )
structure
Product Name:
CAS No:62805-43-0
MF:C10H15N3O4
MW:241.243802309036
CID:957986
PubChem ID:320193
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-[(1S,2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2-one
- CARBODINE
- (+/-)-carbodine
- (+)-Carbodine
- AC1L81PQ
- CHEMBL1089502
- NSC266519
- racemic carbodine
- Rel-4-amino-1-((1S,2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)pyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-,(1.alpha.,2.beta.,3.beta.,4.alpha.)- (PM)-
- DTXSID50313152
- NSC-266519
- SCHEMBL11496044
- 62805-43-0
-
-
- Inchi： 1S/C10H15N3O4/c11-7-1-2-13(10(17)12-7)6-3-5(4-14)8(15)9(6)16/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)/t5-,6-,8-,9+/m0/s1
- InChI Key： UAZJPMMKWBPACD-UXXCCHNYSA-N
- SMILES： O[C@@H]1[C@@H]([C@H](C[C@H]1CO)N1C(N=C(C=C1)N)=O)O
Computed Properties
- Exact Mass: 241.10635
- Monoisotopic Mass: 241.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 119.38
- LogP: -1.31820
Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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